Cas no 10487-11-3 (1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one))

• Product Name: 1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one)
• CAS No: 10487-11-3
• MF: C₉H₆F₁₂O₃
• MW: 390.122985363007
• MDL: MFCD01723705
• CID: 148310
• PubChem ID: 25312
• Update Time: 2025-07-09

1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one) Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone,1,1,1,7,7,7-hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)-
• 1,1,1,7,7,7-HEXAFLUORO-2,6-DIHYDROXY-2,6-
• 1,1,1,7,7,7-hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)heptan-4-one
• 1,1,1,7,7,7-HEXAFLUORO-2,6-DIHYDROXY-2,6-BIS(TRIFLUOROMETHYLHEPTAN-4-ONE)
• 1,1,1,7,7,7-Hexafluor-2,6-bis(trifluormethyl)-2,6-dihydroxyheptan-4-on
• 1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)-4-heptanone
• 1,1,1,7,7,7-hexafluoro-2,6-dihydroxy-2,6-bis-trifluoromethyl-heptan-4-one
• 2,6-Bis(trifluoromethyl)-2,6-dihydroxy-1,1,1,7,7,7-hexafluoro-4-heptanone
• 4-HEPTANONE,2,6-BIS(TRIFLUOROMETHYL)-2,6-DIHYDROXY-1,1,1,7,7,7-HEXAFLUORO
• 2,6-Dihydroxy-3H,3H,5H,5H-perfluoro-2,6-dimethylheptan-4-one
• 1,1,1,7,7,7-HEXAFLUORO-2,6-BIS(TRIFLUOROMETHYL)-4-OXOHEPTAN-2,6-DIOL
• 2,6-bis(trifluoromethyl)-2,6-dihydroxy-1,1,1,7,7,7-hexafluoro-4-heptanon
• 2,6-Bis(trifluoromethyl)-2,6-dihydroxy-1,1,1,7,7,7-hexafluoroheptan-4-one
• 1,1,1,7,7,7-HEXAFLUORO-2,6-DIHYDROXY-2,6-BIS(TRIFLUOROMETHYL)HEPTANE-4-ONE
• 10487-11-3
• 4-HEPTANONE, 2,6-BIS(TRIFLUOROMETHYL)-2,6-DIHYDROXY-1,1,1,7,7,7-HEXAFLUORO-
• FT-0636715
• BRN 3108887
• NSC 160198
• 1,1,1,7,7,7-hexakis(fluoranyl)-2,6-bis(oxidanyl)-2,6-bis(trifluoromethyl)heptan-4-one
• UTINOFCCXUSLQP-UHFFFAOYSA-N
• MFCD01723705
• A801083
• CS-0447567
• DTXSID60146796
• SCHEMBL2947382
• NSC160198
• AKOS017345026
• 4-Heptanone,1,1,7,7,7-hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)-
• NSC-160198
• 2,6-dihydroxy-1,1,1,7,7,7-hexafluoro-2,6-bis(trifluoromethyl)heptan-4-one
• 4-Heptanone, 1,1,1,7,7,7-hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)-
• 1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one)

• MDL： MFCD01723705
• Inchi： 1S/C9H6F12O3/c10-6(11,12)4(23,7(13,14)15)1-3(22)2-5(24,8(16,17)18)9(19,20)21/h23-24H,1-2H2
• InChI Key： UTINOFCCXUSLQP-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC(CC(C(F)(F)F)(C(F)(F)F)O)=O)O)(F)F

Computed Properties

• Exact Mass: 390.01300
• Monoisotopic Mass: 390.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.66
• Boiling Point: 315°Cat760mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.335
• PSA: 57.53000
• LogP: 3.04710

1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one)

Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one) (CAS No. 10487-11-3): A Comprehensive Overview

The compound Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one), identified by the CAS Registry Number CAS No. 10487-11-3, is a highly fluorinated organic compound with a complex molecular structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as materials science and pharmaceutical chemistry. The molecule's structure is characterized by six fluorine atoms attached to the carbon chain, two hydroxyl groups at positions 2 and 6, and two trifluoromethyl groups at the same positions. These structural features contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their enhanced stability, lipophilicity, and resistance to chemical degradation. The presence of multiple fluorine atoms in CAS No. 10487-11-3 makes it particularly interesting for researchers exploring fluorinated materials for advanced applications. For instance, the compound's ability to form stable intermediates in organic reactions has been leveraged in the development of novel synthetic pathways for complex molecules.

In terms of synthesis, the preparation of Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one) involves a multi-step process that typically begins with the fluorination of a suitable precursor. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis process, leading to higher yields and better purity of the final product.

The physical properties of this compound are equally intriguing. Its high molecular weight and fluorinated structure contribute to its relatively high melting point and boiling point compared to non-fluorinated analogs. Additionally, the presence of hydroxyl groups introduces some degree of polarity to the molecule, which can influence its solubility and interaction with other substances. These properties make it a promising candidate for applications in high-performance materials and advanced drug delivery systems.

From an environmental perspective, understanding the fate and transport of CAS No. 10487-11-3 in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating the compound's biodegradability under various environmental conditions. Initial findings suggest that while the compound exhibits some resistance to microbial degradation due to its highly fluorinated structure, it does not pose an immediate threat to aquatic or terrestrial ecosystems when handled responsibly.

In conclusion, Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethylheptan-4-one) (CAS No. 10487-11-) represents a fascinating example of how modern chemistry continues to push boundaries by designing molecules with tailored properties for specific applications. As research into this compound progresses, it is expected that new insights will emerge regarding its potential uses and environmental implications.